![molecular formula C18H25N5OS B2626382 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide CAS No. 577765-86-7](/img/structure/B2626382.png)
2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring, possibly through a cyclization reaction involving a 1,3-dipolar cycloaddition . The cyclohexyl group could be introduced through a substitution reaction, and the sulfanyl group could be introduced through a nucleophilic substitution reaction.Scientific Research Applications
Synthesis and Biological Activity
Derivatives of 1,2,4-triazol, such as 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide, demonstrate considerable synthetic and pharmacological potential. The aim of modern pharmacology is to create drugs with minimized toxicity and enhanced effectiveness. In this context, the synthesis and evaluation of new derivatives with potential biological activities are crucial. For instance, derivatives have been synthesized and studied for their antiexudative properties, with several compounds showing promising results exceeding those of reference drugs in animal models (Chalenko et al., 2019).
Antiviral and Antimicrobial Potential
The antiviral and antimicrobial properties of 1,2,4-triazole derivatives have also been a subject of research. Synthesized derivatives have been evaluated for their antiviral activities against specific viruses, with some showing potential in reducing viral replication (Wujec et al., 2011). Moreover, the antimicrobial screening of these derivatives has identified compounds with significant inhibitory effects against various bacterial and fungal strains, showcasing their potential as antimicrobial agents (MahyavanshiJyotindra et al., 2011).
Pharmacological Properties
Research into the pharmacological properties of 1,2,4-triazole derivatives has revealed their potential impact on the central nervous system (CNS) among other therapeutic areas. Studies have investigated these compounds for effects such as CNS stimulation or inhibition, with some derivatives showing promising pharmacological profiles (Maliszewska-Guz et al., 2005).
Anticancer Activity
The anticancer activities of synthesized 1,2,4-triazole derivatives have been explored, with some compounds exhibiting activity against various cancer cell lines. These studies aim to identify new therapeutic options for cancer treatment, highlighting the importance of structural modifications to enhance anticancer efficacy (Zyabrev et al., 2022).
properties
IUPAC Name |
2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5OS/c1-12-8-9-13(2)15(10-12)20-16(24)11-25-18-22-21-17(23(18)19)14-6-4-3-5-7-14/h8-10,14H,3-7,11,19H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPTDUBVAYNKESS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.